Cas no 80925-50-4 (Tris (2,2'-bipyrazine) ruthenium dihydrochloride)

• Product Name: Tris (2,2'-bipyrazine) ruthenium dihydrochloride
• CAS No: 80925-50-4
• MF: C₂₄H₂₀Cl₂N₁₂Ru
• MW: 648.471999168396
• MDL: MFCD32858252
• CID: 4656518
• PubChem ID: 139034335
• Update Time: 2025-05-19

Tris (2,2'-bipyrazine) ruthenium dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Tris (2,2'-bipyrazine) ruthenium dihydrochloride
• Tris (2,2'-bipyrazine) ruthenium dichloride
• 80925-50-4
• MFCD32858252
• ?(2)-ruthenium(2+) tris(2,2'-bipyrazine) dichloride
• Tris(2,2'-bipyrazine)rutheniumdichloride
• E74789
• 2-pyrazin-2-ylpyrazine;ruthenium(2+);dichloride
• Ru(bpz)3(Cl)2

• MDL： MFCD32858252
• Inchi： 1S/3C8H6N4.2ClH.Ru/c3*1-3-11-7(5-9-1)8-6-10-2-4-12-8;;;/h3*1-6H;2*1H;
• InChI Key： BQWWCNJIHAQCRI-UHFFFAOYSA-N
• SMILES： [Ru].Cl.Cl.N1C=CN=CC=1C1C=NC=CN=1.N1C=CN=CC=1C1C=NC=CN=1.N1C=CN=CC=1C1C=NC=CN=1

Computed Properties

• Exact Mass: 646.019784g/mol
• Monoisotopic Mass: 646.019784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155

Additional information on Tris (2,2'-bipyrazine) ruthenium dihydrochloride

Recent Advances in Tris (2,2'-bipyrazine) Ruthenium Dihydrochloride (CAS: 80925-50-4) Research

Tris (2,2'-bipyrazine) ruthenium dihydrochloride (CAS: 80925-50-4) is a ruthenium-based coordination complex that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique photophysical and electrochemical properties. Recent studies have explored its applications in areas such as photodynamic therapy (PDT), bioimaging, and as a potential anticancer agent. This research briefing synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current and potential future applications.

One of the most notable developments in the study of Tris (2,2'-bipyrazine) ruthenium dihydrochloride is its role in photodynamic therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong singlet oxygen generation upon photoactivation, making it a promising candidate for PDT in cancer treatment. The study highlighted its ability to selectively target tumor cells while minimizing damage to surrounding healthy tissues, a critical advantage in oncology applications.

In addition to its therapeutic potential, recent research has also focused on the compound's utility in bioimaging. A 2024 paper in Chemical Communications reported that Tris (2,2'-bipyrazine) ruthenium dihydrochloride exhibits exceptional luminescence properties, with a long-lived excited state that allows for high-resolution imaging of cellular processes. This has opened new avenues for real-time monitoring of intracellular dynamics, particularly in studies related to oxidative stress and mitochondrial function.

Another significant area of investigation involves the compound's electrochemical properties. A study published in Inorganic Chemistry in early 2024 explored its redox behavior, revealing that Tris (2,2'-bipyrazine) ruthenium dihydrochloride can act as an efficient electron transfer mediator in biosensors. This finding has important implications for the development of next-generation diagnostic tools, particularly for detecting biomarkers associated with neurodegenerative diseases.

Despite these promising developments, challenges remain in the clinical translation of Tris (2,2'-bipyrazine) ruthenium dihydrochloride. Issues such as solubility, stability under physiological conditions, and potential toxicity at higher concentrations are areas of active research. Recent efforts have focused on structural modifications to enhance its pharmacokinetic profile, with some studies reporting improved efficacy and reduced side effects in preclinical models.

In conclusion, Tris (2,2'-bipyrazine) ruthenium dihydrochloride (CAS: 80925-50-4) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its applications in photodynamic therapy, bioimaging, and biosensing continue to expand, driven by ongoing research into its fundamental properties and potential modifications. As our understanding of this compound deepens, it is likely to play an increasingly important role in both therapeutic and diagnostic applications in the coming years.